Cas no 160446-18-4 (methyl 4-(1H-imidazol-1-ylmethyl)benzoate)

• Product Name: methyl 4-(1H-imidazol-1-ylmethyl)benzoate
• CAS No: 160446-18-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD00608318
• CID: 133621
• PubChem ID: 3164140
• Update Time: 2025-05-20

methyl 4-(1H-imidazol-1-ylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-ylmethyl)-Benzoic acid methyl ester
• Benzoicacid, 4-(1H-imidazol-1-ylmethyl)-, methyl ester
• methyl 4-(1H-imidazol-1-ylmethyl)benzoate
• methyl 4-(imidazol-1-ylmethyl)benzoate
• methyl 4-(imidazolylmethyl)benzoate
• 160446-18-4
• (2,5-dichlorophenyl)-(phenyl)methanone
• 4-(1h-imidazol-1-ylmethyl)benzoic acid methyl ester
• Methyl 4-((1H-imidazol-1-yl)methyl)benzoate
• AKOS000588349
• HMS1698O18
• FT-0760672
• DTXSID10390368
• SCHEMBL6033876
• Benzoic acid, 4-(1H-imidazol-1-ylmethyl)-, methyl ester
• W-205863
• MFCD00608318
• methyl 4-[(1H-imidazol-1-yl)methyl]benzoate
• MS-22399
• HMWIIHIOSBESMH-UHFFFAOYSA-N
• Z203971830
• CS-0347245
• Methyl 4-(1H-imidazol-1-ylmethyl)benzoate 97%
• DB-064359
• G74194

• MDL： MFCD00608318
• Inchi： 1S/C12H12N2O2/c1-16-12(15)11-4-2-10(3-5-11)8-14-7-6-13-9-14/h2-7,9H,8H2,1H3
• InChI Key： HMWIIHIOSBESMH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.15
• Melting Point: 79.5-81
• Boiling Point: 393.3°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.574
• PSA: 44.12000
• LogP: 1.71800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(1H-imidazol-1-ylmethyl)benzoate

Professional Introduction to Methyl 4-(1H-imidazol-1-ylmethyl)benzoate (CAS No. 160446-18-4)

Methyl 4-(1H-imidazol-1-ylmethyl)benzoate, with the chemical formula C₁₂H₁₃N₂O₂, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound is characterized by its structural motif, which includes a benzoate moiety linked to an imidazole ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS number 160446-18-4 uniquely identifies this compound and distinguishes it from other chemical entities. Its molecular structure, featuring a benzene ring substituted with a methyl group and an imidazole moiety, contributes to its unique chemical properties and reactivity. These properties make it a valuable building block in the design and synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The imidazole ring in Methyl 4-(1H-imidazol-1-ylmethyl)benzoate is particularly noteworthy, as imidazole derivatives have shown promise in inhibiting enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The benzoate group further enhances its potential as a pharmacophore by contributing to hydrophobic interactions and metabolic stability.

One of the most compelling aspects of Methyl 4-(1H-imidazol-1-ylmethyl)benzoate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. Researchers have been exploring imidazole-based compounds as potent inhibitors of kinases due to their ability to bind to the ATP-binding site and block enzyme activity. The structural features of Methyl 4-(1H-imidazol-1-ylmethyl)benzoate make it an ideal candidate for further derivatization to develop selective kinase inhibitors.

Recent studies have highlighted the potential of Methyl 4-(1H-imidazol-1-ylmethyl)benzoate in the development of antiviral agents. The imidazole ring has been shown to interact with viral proteases and polymerases, thereby inhibiting viral replication. Additionally, the benzoate moiety can be modified to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. These modifications are crucial for developing effective antiviral drugs that can be administered orally or intravenously.

The compound's versatility also extends to its applications in material science and industrial chemistry. The presence of both aromatic and heterocyclic rings makes it a suitable candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. The ability to modify its structure allows researchers to fine-tune its electronic properties, making it useful for developing advanced materials with specific functionalities.

In conclusion, Methyl 4-(1H-imidazol-1-ylmethyl)benzoate (CAS No. 160446-18-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features, including the imidazole ring and benzoate moiety, make it a valuable intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry and drug development.